1-(1-(3-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl)-2-morpholinoethanone

• IUPAC Name: 1-[1-(3-fluorophenyl)-2,5-dimethylpyrrol-3-yl]-2-morpholin-4-ylethanone
• InChI: InChI=1S/C18H21FN2O2/c1-13-10-17(18(22)12-20-6-8-23-9-7-20)14(2)21(13)16-5-3-4-15(19)11-16/h3-5,10-11H,6-9,12H2,1-2H3
• InChI Key: GKXCIXFXLUICSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=CC(=CC=C2)F)C)C(=O)CN3CCOCC3
• Molecular Formula: C18H21FN2O2
• Molecular Weight: 316.4 g/mol

Description

1-(1-(3-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl)-2-morpholinoethanone is a synthetic compound that has gained significant attention in scientific research due to its potential use in the treatment of various diseases. This compound is also known by its chemical name, FL-117.

Scientific Research Applications

Neurokinin-1 Receptor Antagonism

• Neurokinin-1 Receptor Antagonism: This compound has been identified as a high-affinity, orally active neurokinin-1 (NK1) receptor antagonist. It demonstrates significant efficacy in pre-clinical tests relevant to clinical effectiveness in conditions like emesis and depression (Harrison et al., 2001).

Photochemical Reactions and Defluorination Studies

• Photochemical Reactions and Defluorination Studies: Research has explored the photochemical reductive defluorination of morpholinofluorophenyloxazolidinones. This process involves the oxidative degradation of the morpholine side chain and has implications in understanding the photochemical properties of such compounds (Fasani et al., 2008).

Progesterone Receptor Modulation

• Progesterone Receptor Modulation: Studies include the exploration of pyrrole-oxindole compounds as progesterone receptor modulators. These compounds, including variations with fluorophenyl and morpholino groups, are investigated for their potential use in female healthcare, including contraception and treatment of certain cancers (Fensome et al., 2008).

Synthesis and Characterization in Chemistry

• Synthesis and Characterization in Chemistry: Research has been conducted on synthesizing and characterizing compounds with morpholinofluorophenyloxazolidinones. These studies include exploring their crystal structure and evaluating their biological activities, such as antibacterial and antitumor properties (S.V et al., 2019).

Pharmaceutical Drug Development

• Pharmaceutical Drug Development: Some studies focus on the development of new classes of potent, orally active substance P antagonists, which feature a morpholine core. These compounds are investigated for their stability and degradation products, contributing to drug development and stability analysis (Zhao et al., 2004).

Future Directions

: Safety Data Sheet for 3’-Fluoroacetophenone : ChemSpider: 1-(3-Fluorophenyl)ethanone